Cas no 1261606-62-5 (Ethyl 2-bromo-6-nitrobenzoate)

Ethyl 2-bromo-6-nitrobenzoate is a brominated and nitrated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features both electron-withdrawing (nitro) and leaving (bromo) groups, making it a versatile precursor for nucleophilic substitution and cross-coupling reactions. The ethyl ester moiety enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in constructing complex heterocycles or functionalized benzoate derivatives. Its high purity and stability under standard storage conditions ensure reliable performance in multistep syntheses. Careful handling is advised due to potential reactivity of the bromo and nitro functional groups.
Ethyl 2-bromo-6-nitrobenzoate structure
Ethyl 2-bromo-6-nitrobenzoate structure
Product Name:Ethyl 2-bromo-6-nitrobenzoate
CAS No:1261606-62-5
MF:C9H8BrNO4
MW:274.068121910095
CID:4938035
Update Time:2025-06-07

Ethyl 2-bromo-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-bromo-6-nitrobenzoate
    • Ethyl 2-bromo-6-nitrobenzoate
    • Inchi: 1S/C9H8BrNO4/c1-2-15-9(12)8-6(10)4-3-5-7(8)11(13)14/h3-5H,2H2,1H3
    • InChI Key: QLTCHOPKRJTRRB-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1C(=O)OCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 272.96367 g/mol
  • Monoisotopic Mass: 272.96367 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 274.07
  • XLogP3: 1.6
  • Topological Polar Surface Area: 72.1

Ethyl 2-bromo-6-nitrobenzoate Pricemore >>

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